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Compound of Interest

Pyridinium, 4-
Compound Name:
(methoxycarbonyl)-1-methyl-

Cat. No.: B188537

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

No specific Safety Data Sheet (SDS) for Pyridinium, 4-(methoxycarbonyl)-1-methyl- (CAS
No. 7630-02-6) was found in the available search results. The following handling and storage
procedures are based on information for structurally related compounds, such as pyridine and
other pyridinium salts. It is imperative to handle this compound with caution and to perform a
thorough risk assessment before use. The information provided here should be used as a
guide and not as a substitute for a comprehensive, compound-specific SDS.

Compound Information
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Property Value Source
Pyridinium, 4-

Chemical Name (methoxycarbonyl)-1-methyl-, Guidechem
iodide

CAS Number 7630-02-6 Guidechem

Molecular Formula C8H10INO2 Guidechem

Molecular Weight 279.07 g/mol Guidechem
Pale-yellow to Yellow-brown _ _

Appearance ) Sigma-Aldrich
Solid

Purity 95% Sigma-Aldrich

Hazard Identification and Precautionary Measures

Based on data for related pyridinium compounds, Pyridinium, 4-(methoxycarbonyl)-1-
methyl- should be treated as a potentially hazardous substance.

Potential Hazards:

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Precautionary Statements:
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Category Statement Reference
P261: Avoid breathing
Prevention dust/fume/gas/mist/vapors/spr Fisher Scientific

ay.

P264: Wash skin thoroughly

) Sigma-Aldrich
after handling.
P270: Do not eat, drink or
smoke when using this Sigma-Aldrich
product.
P271: Use only outdoors or in ) )

i Sigma-Aldrich
a well-ventilated area.
P280: Wear protective gloves/ ) )

Sigma-Aldrich

eye protection/ face protection.

P302 + P352: IF ON SKIN:

Response Wash with plenty of soap and Key Organics Limited
water.
P304 + P340: IF INHALED:
Remove person to fresh air
Carl ROTH
and keep comfortable for
breathing.
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Carl ROTH

Remove contact lenses, if
present and easy to do.

Continue rinsing.

P312: Call a POISON
CENTER or doctor/physician if

you feel unwell.

Fisher Scientific

Storage

P403 + P233: Store in a well-
ventilated place. Keep

container tightly closed.

Fisher Scientific

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

P405: Store locked up. Fisher Scientific

P501: Dispose of
Disposal contents/container to an Fisher Scientific

approved waste disposal plant.

Handling and Storage Procedures
Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid compound to avoid inhalation of dust.

o Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield.

» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. Change gloves
immediately if contaminated.

» Respiratory Protection: If working outside a fume hood or if dust is generated, use a
NIOSH/MSHA approved respirator.

Handling Protocol

The following workflow outlines the general procedure for handling Pyridinium, 4-
(methoxycarbonyl)-1-methyl-.
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;
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Figure 1. General workflow for handling Pyridinium, 4-(methoxycarbonyl)-1-methyl-.
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Storage Conditions

o General Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

e Incompatible Materials: Keep away from strong oxidizing agents and strong acids. Based on
the reactivity of related compounds, avoid contact with strong bases as well.

e Hygroscopicity: Some pyridinium salts are hygroscopic. While not confirmed for this specific
compound, it is prudent to store it in a desiccator or a dry box to protect it from moisture.

Experimental Protocols
Protocol for Solution Preparation (Example: 10 mM
Stock Solution)

e Preparation:
o Ensure all necessary PPE is worn and work is conducted in a chemical fume hood.

o Calculate the required mass of Pyridinium, 4-(methoxycarbonyl)-1-methyl- for the
desired volume and concentration (e.g., for 10 mL of a 10 mM solution, 2.79 mg is
needed).

» Weighing:

o Tare a clean, dry weighing boat on an analytical balance.

o Carefully add the solid compound to the weighing boat until the desired mass is reached.
 Dissolution:

o Transfer the weighed solid to an appropriate volumetric flask.

o Add a small amount of the desired solvent (e.g., deionized water, DMSO, or ethanol,
depending on solubility and experimental requirements) to dissolve the solid.

o Once dissolved, add the solvent to the final volume mark.

e Storage:
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o Cap the flask and mix thoroughly by inversion.

o Transfer the solution to a labeled storage vial and store under appropriate conditions (e.g.,
refrigerated or at room temperature, protected from light if necessary).

Spill and Emergency Procedures

The following diagram illustrates the logical steps to take in the event of a spill.
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Figure 2. Spill response workflow for Pyridinium, 4-(methoxycarbonyl)-1-methyl-.
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Conclusion

While a specific SDS for Pyridinium, 4-(methoxycarbonyl)-1-methyl- is not readily available,
by following the general safety precautions for related pyridinium compounds, researchers can
handle this chemical with a reduced risk of exposure and injury. Always perform a risk
assessment before starting any new experimental protocol involving this compound.

 To cite this document: BenchChem. [Application Notes and Protocols for Pyridinium, 4-
(methoxycarbonyl)-1-methyl-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188537#pyridinium-4-methoxycarbonyl-1-methyl-
handling-and-storage-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b188537?utm_src=pdf-body
https://www.benchchem.com/product/b188537#pyridinium-4-methoxycarbonyl-1-methyl-handling-and-storage-procedures
https://www.benchchem.com/product/b188537#pyridinium-4-methoxycarbonyl-1-methyl-handling-and-storage-procedures
https://www.benchchem.com/product/b188537#pyridinium-4-methoxycarbonyl-1-methyl-handling-and-storage-procedures
https://www.benchchem.com/product/b188537#pyridinium-4-methoxycarbonyl-1-methyl-handling-and-storage-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b188537?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

